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Compound of Interest

Compound Name: ML169

Cat. No.: B15617897 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of HiMedia's ML169, a

single-component 3,3',5,5'-Tetramethylbenzidine (TMB) substrate solution. Designed for

chromogenic detection in Western blotting and immunohistochemistry (IHC), ML169 interacts

with horseradish peroxidase (HRP) to yield a stable, insoluble dark blue precipitate at the site

of the target antigen.[1][2][3] This document details the product's specifications, experimental

protocols, and the underlying principles of its action.

Product Specifications and Properties
HiMedia ML169 is a ready-to-use solution, simplifying experimental workflows by eliminating

the need for substrate preparation.[1][4] The key features and specifications are summarized

below.
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Property Specification Reference

Product Name
TMB Substrate Solution (For

Western Blotting)
[2]

Product Code ML169 [2]

Appearance
Colorless to slightly yellow

liquid
[1]

Primary Constituent
3,3',5,5'-Tetramethylbenzidine

(TMB)
[2]

Enzyme System Horseradish Peroxidase (HRP) [1]

Reaction Product
Insoluble, stable dark blue

precipitate
[1][2]

Applications
Western Blotting,

Immunohistochemistry
[1][2]

Membrane Compatibility
Nitrocellulose and PVDF

membranes
[2][5]

Storage

Refer to product

documentation for specific

instructions, typically

refrigerated.

Principle of Detection: The HRP-TMB Reaction
The core of ML169's functionality lies in the enzymatic reaction between HRP and TMB. In

immunoassays like Western blotting and IHC, an HRP-conjugated secondary antibody is

employed to detect a primary antibody specifically bound to the target protein. Upon the

addition of the ML169 substrate, the HRP enzyme catalyzes the oxidation of TMB in the

presence of a peroxide, leading to the formation of a dark blue precipitate at the precise

location of the target protein.[1] The intensity of the blue color is proportional to the amount of

HRP, which in turn correlates with the abundance of the target protein.[1]
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Principle of HRP-TMB Detection
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Immunohistochemistry Workflow with ML169
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15617897?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/ML169_TMB_Substrate_A_Technical_Guide_for_Chromogenic_Detection.pdf
https://www.himedialabs.com/in/ml169-tmb-substrate-solution.html
https://www.himedialabs.com/us/molecular-biology/proteomics/reagents-membranes-for-western-blotting/ml169-tmb-substrate-solution.html
https://www.youtube.com/watch?v=qj2sZPf3tOg
https://www.neolab.de/en/t-hi-media-tmb-substrate-solution-western-blot-5-ml-ml169-5ml
https://www.benchchem.com/product/b15617897#himedia-ml169-product-specifications
https://www.benchchem.com/product/b15617897#himedia-ml169-product-specifications
https://www.benchchem.com/product/b15617897#himedia-ml169-product-specifications
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15617897?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15617897?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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